Cas no 1214335-58-6 (2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1214335-58-6
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4686166
• Update Time: 2023-08-14

2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-phenyl-5-(trifluoromethyl)pyridine
• 3-Phenyl-5-(trifluoromethyl)picolinonitrile
• 3-phenyl-5-(trifluoromethyl)pyridine-2-carbonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)10-6-11(12(7-17)18-8-10)9-4-2-1-3-5-9/h1-6,8H
• InChI Key： CRUCVCPIBGRLKX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(=C1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Topological Polar Surface Area: 36.7